Cas no 112267-17-1 (2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide)

• Product Name: 2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide
• CAS No: 112267-17-1
• MF: C₄H₄Br₂ClNS
• MW: 293.407257080078
• CID: 5980045
• PubChem ID: 85538761
• Update Time: 2025-05-20

2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-37380664
• 2-(bromomethyl)-5-chloro-1,3-thiazole hydrobromide
• 112267-17-1
• 2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide

• Inchi： 1S/C4H3BrClNS.BrH/c5-1-4-7-2-3(6)8-4;/h2H,1H2;1H
• InChI Key： OCIQDRXWKJRUKV-UHFFFAOYSA-N
• SMILES： BrCC1=NC=C(S1)Cl.Br

Computed Properties

• Exact Mass: 292.80992g/mol
• Monoisotopic Mass: 290.81197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide

Comprehensive Overview of 2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide (CAS No. 112267-17-1)

2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide (CAS No. 112267-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "thiazole derivatives applications" or "CAS 112267-17-1 synthesis," reflecting its relevance in modern chemical innovation.

The compound's unique structure, featuring a bromomethyl group and a chloro-substituted thiazole ring, makes it a versatile building block for drug discovery. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. Queries such as "sustainable synthesis of bromomethyl thiazoles" highlight this shift toward eco-friendly methodologies. Its applications extend to the development of antimicrobial agents and crop protection chemicals, aligning with global demands for advanced healthcare and agriculture solutions.

Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing 2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide. Laboratories often seek "CAS 112267-17-1 purity analysis" or "thiazole derivative stability" to ensure quality control. The compound's stability under varying temperatures and pH levels is a frequent topic in forums, emphasizing the need for precise storage conditions.

In the context of drug design, this compound's reactivity enables modifications to enhance pharmacokinetic properties. Searches for "thiazole-based drug candidates 2024" or "bromomethyl group in medicinal chemistry" underscore its role in cutting-edge therapeutics. Additionally, its potential in material science, such as polymer crosslinking, is gaining traction, with keywords like "thiazole monomers for advanced materials" emerging in academic literature.

Regulatory compliance and safety data for CAS 112267-17-1 are frequently updated, prompting queries like "2-(Bromomethyl)-5-chloro-1,3-thiazole SDS." While non-hazardous under standard conditions, proper handling protocols are essential, as with all reactive intermediates. The compound's commercial availability through major suppliers also drives searches for "buy 2-(Bromomethyl)-5-chloro-1,3-thiazole hydrobromide," catering to industrial and academic procurement needs.

Future research directions may explore its utility in bioconjugation or catalysis, areas where thiazole derivatives show promise. As synthetic methodologies evolve, this compound will likely remain a cornerstone in heterocyclic chemistry, addressing challenges in both life sciences and industrial applications.